Cas no 7164-08-1 (bicyclo[3.2.2]nona-6,8-diene)

• Product Name: bicyclo[3.2.2]nona-6,8-diene
• CAS No: 7164-08-1
• MF: C₉H₁₂
• MW: 120.191582679749
• CID: 976630
• PubChem ID: 138952
• Update Time: 2025-04-19

bicyclo[3.2.2]nona-6,8-diene Chemical and Physical Properties

Names and Identifiers

• bicyclo[3.2.2]nona-6,8-diene
• Bicyclo(3.2.2)nona-6,8-diene; Bicyclo[3.2.2]nona-6,8-diene
• 7164-08-1
• DTXSID50221884
• Bicyclo(3.2.2)nona-6,8-diene

• Inchi： 1S/C9H12/c1-2-8-4-6-9(3-1)7-5-8/h4-9H,1-3H2
• InChI Key： SSAZIYAFEXRJHA-UHFFFAOYSA-N
• SMILES： C12C=CC(C=C1)CCC2

Computed Properties

• Exact Mass: 120.09396
• Monoisotopic Mass: 120.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.944
• Boiling Point: 168.1°C at 760 mmHg
• Flash Point: 33.1°C
• Refractive Index: 1.521
• PSA: 0